Design and synthesis of copper complexes of novel ligands based on the pyridine thiolate group†

Dalton Transactions Pub Date: 2003-04-23 DOI: 10.1039/B210420M

Abstract

The versatile coordination properties of 2,2′-dipyridyldisulfide (dpds) enables a series of different copper complexes to be isolated in good yield, including [CuCl2(μ-dpds)] (1) which has a one-dimensional helical structure and [Cu(μ-Cl)(μ-dpds)] (4) which has a two-dimensional sheet structure. Flexible movement of the disulfide group in the dpds ligand facilitates the formation of complexes with a diverse range of structures. Compound 1 transforms into 4 almost quantitatively on standing in contact with methanol. After prolonged standing 4 slowly converts to the stable, betain-containing product, [Cu(μ-1-(2-pyridine)pyridiniumthiolato)(μ-Cl)] (8) with the concomitant production of elemental sulfur. The bromide congener of 4 undergoes the same transformation. The free ligand, 1-(2-pyridine)pyridiniumthiolate, can be released from 8 by treatment with CN−. On treatment of bis(2-pyridylthio)methane (BPTM) with CuCl2 [CuCl2(BPTM)]n (9) is formed. This complex has an infinite helical chain structure. Reaction between tris(2-pyridylthio)methane (TPTMH) and CuBr gave [CuBr(TPTM)] (12) and with [Cu(NCCH3)4]PF6 in the presence of oxygen, the complex [Cu(CH3CN)(TPTM)]PF6 (14) is formed. Complex 14 is the first structurally characterised example of a complex containing a Cu(II)–C(sp3) bond.

Graphical abstract: Design and synthesis of copper complexes of novel ligands based on the pyridine thiolate group
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